Cas no 50820-64-9 (Ethyl 1H-indole-6-carboxylate)

Ethyl 1H-indole-6-carboxylate structure
Ethyl 1H-indole-6-carboxylate structure
Product Name:Ethyl 1H-indole-6-carboxylate
CAS No:50820-64-9
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD06205072
CID:55874
PubChem ID:15205372
Update Time:2025-04-18

Ethyl 1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1H-indole-6-carboxylate
    • 6-Ethoxycarbonyl-1H-indole
    • 1H-Indole-6-carboxylic acid ethyl ester
    • Ethyl indole-6-carboxylate
    • 6-Ethoxycarbonylindol
    • Indol-6-carbonsaeure-aethylester
    • indole-6-carboxylic acid ethyl ester
    • AKOS006229917
    • J-521259
    • A7527
    • AM1036
    • 1H-Indole-6-carboxylic acid, ethyl ester
    • 1H-Pyrrolo[3,2-c]pyridine-6-carboxylic acid, ethyl ester
    • N-A-BOC-D-HISTIDINE
    • CS-0313512
    • 50820-64-9
    • E79690
    • DTXSID80569983
    • SB37416
    • Ethyl1H-indole-6-carboxylate
    • MFCD06205072
    • MHAKZTRHBLCYKV-UHFFFAOYSA-N
    • DG-0716
    • A828312
    • AC-23423
    • Ethyl indole-6-carboxylate?
    • SCHEMBL827892
    • FT-0659100
    • MDL： MFCD06205072
    • Inchi： 1S/C11H11NO2/c1-2-14-11(13)9-4-3-8-5-6-12-10(8)7-9/h3-7,12H,2H2,1H3
    • InChI Key： MHAKZTRHBLCYKV-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=CC2C=CNC=2C=1)=O

Computed Properties

  • Exact Mass: 189.07900
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • Density: 1.21
  • Boiling Point: 342.4°C at 760 mmHg
  • Flash Point: 160.9°C
  • Refractive Index: 1.62
  • PSA: 42.09000
  • LogP: 2.34460

Ethyl 1H-indole-6-carboxylate Security Information

Ethyl 1H-indole-6-carboxylate Customs Data

  • HS CODE：29339900

Ethyl 1H-indole-6-carboxylate Pricemore >>

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Ethyl 1H-indole-6-carboxylate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:50820-64-9)ETHYL INDOLE-6-CARBOXYLATE
Order Number:sfd2143
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:50820-64-9)ETHYL INDOLE-6-CARBOXYLATE
sfd2143
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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